Cas no 6562-21-6 (5alpha(h),17alpha(h)-(20r)-3beta-acetoxycholest-8(14)-ene)

• Product Name: 5alpha(h),17alpha(h)-(20r)-3beta-acetoxycholest-8(14)-ene
• CAS No: 6562-21-6
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 962222
• PubChem ID: 14861196
• Update Time: 2025-04-19

5alpha(h),17alpha(h)-(20r)-3beta-acetoxycholest-8(14)-ene Chemical and Physical Properties

Names and Identifiers

• 5alpha(h),17alpha(h)-(20r)-3beta-acetoxycholest-8(14)-ene
• 5Α(H),17Α(H),(20R)-3ß-ACETOXYCHOLEST-8(14)-ENE
• 2'-Aminothiazol<5',4':2,3>-2-cholesten
• SCHEMBL9164298
• [(3S,5S,9R,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 6562-21-6
• (3Beta,5alpha)-cholest-8(14)-en-3-yl acetate
• DB-214810

• Inchi： 1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-20,22-23,25,27H,7-18H2,1-6H3/t20-,22+,23+,25-,27+,28+,29-/m1/s1
• InChI Key： VNJBUCCXHRSVLO-ZSKZXBCESA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CCC1=C3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 8.10360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids